Cas no 1555653-27-4 ({2-[4-fluoro-3-(trifluoromethyl)phenyl]oxan-3-yl}methanol)

• Product Name: {2-[4-fluoro-3-(trifluoromethyl)phenyl]oxan-3-yl}methanol
• CAS No: 1555653-27-4
• MF: C₁₃H₁₄F₄O₂
• MW: 278.242678165436
• MDL: MFCD25239863
• CID: 5151625
• PubChem ID: 81832933
• Update Time: 2026-03-03

{2-[4-fluoro-3-(trifluoromethyl)phenyl]oxan-3-yl}methanol Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-3-methanol, 2-[4-fluoro-3-(trifluoromethyl)phenyl]tetrahydro-
• {2-[4-fluoro-3-(trifluoromethyl)phenyl]oxan-3-yl}methanol

• MDL： MFCD25239863
• Inchi： 1S/C13H14F4O2/c14-11-4-3-8(6-10(11)13(15,16)17)12-9(7-18)2-1-5-19-12/h3-4,6,9,12,18H,1-2,5,7H2
• InChI Key： RGUIJYBLICISDK-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(F)C(C(F)(F)F)=C2)OCCCC1CO

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on {2-[4-fluoro-3-(trifluoromethyl)phenyl]oxan-3-yl}methanol

{2-[4-fluoro-3-(trifluoromethyl)phenyl]oxan-3-yl}methanol: A Comprehensive Overview

The compound with CAS No. 1555653-27-4, commonly referred to as {2-[4-fluoro-3-(trifluoromethyl)phenyl]oxan-3-yl}methanol, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a fluorinated aromatic ring and a methoxy group, making it a valuable precursor in the synthesis of advanced materials and bioactive molecules.

Recent studies have highlighted the potential of {2-[4-fluoro-3-(trifluoromethyl)phenyl]oxan-3-yl}methanol in the development of novel drug delivery systems. Its ability to form stable complexes with various biomolecules has been extensively explored, particularly in the context of targeted drug delivery. Researchers have demonstrated that this compound can serve as an effective carrier for hydrophobic drugs, enhancing their solubility and bioavailability.

In addition to its pharmaceutical applications, {2-[4-fluoro-3-(trifluoromethyl)phenyl]oxan-3-yl}methanol has also found utility in the synthesis of advanced polymers. Its fluorinated aromatic ring imparts unique electronic and thermal properties to the resulting polymers, making them suitable for high-performance applications such as optoelectronics and aerospace materials. Recent breakthroughs in polymer chemistry have leveraged this compound to create materials with unprecedented stability under extreme conditions.

The synthesis of {2-[4-fluoro-3-(trifluoromethyl)phenyl]oxan-3-yl}methanol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the fluorination of aromatic rings and the selective oxidation of alcohol groups. These processes have been optimized in recent years to improve yield and reduce environmental impact, aligning with the growing emphasis on sustainable chemistry.

From a structural perspective, {2-[4-fluoro-3-(trifluoromethyl)phenyl]oxan-3-yl}methanol exhibits a high degree of symmetry and electronic delocalization, which contributes to its stability and reactivity. Computational studies have revealed that the trifluoromethyl group plays a critical role in modulating the electronic properties of the molecule, making it an ideal candidate for various chemical transformations.

In conclusion, {2-[4-fluoro-3-(trifluoromethyl)phenyl]oxan-3-yl}methanol (CAS No. 1555653-27-4) stands as a testament to the ingenuity of modern chemical synthesis. Its versatile structure and unique properties continue to drive innovation across multiple disciplines, ensuring its relevance in both academic research and industrial applications for years to come.